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Compound of Interest

Compound Name: Efavirenz

Cat. No.: B1671121 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed methodologies for the quantitative analysis of

Efavirenz (EFV), a non-nucleoside reverse transcriptase inhibitor (NNRTI), in human plasma

using High-Performance Liquid Chromatography (HPLC). The following protocols are designed

to be adaptable for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence

studies.

Introduction
Efavirenz is a key component in highly active antiretroviral therapy (HAART) for the treatment

of HIV-1 infection.[1][2] Monitoring its plasma concentration is crucial for optimizing therapeutic

outcomes and minimizing toxicity. The methods detailed below offer a range of techniques from

simple UV detection to more sensitive mass spectrometry, catering to various laboratory

capabilities.

Method 1: Reversed-Phase HPLC with UV Detection
using Liquid-Liquid Extraction
This method is a widely used, cost-effective technique for the quantification of Efavirenz in

plasma.
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Quantitative Data Summary
Parameter Value Reference

Linearity Range 1–300 µg/mL [1][3]

Limit of Detection (LOD) 0.03 µg/mL [1][3]

Limit of Quantification (LOQ) 0.1 µg/mL [1][3]

Retention Time (Efavirenz) ~5.94 minutes [1][3]

Retention Time (Internal

Standard)

~4.36 minutes (Tenofovir

Disoproxil Fumarate)
[1][3]

Recovery 99-101% [4]

Precision (%RSD) < 15% [1][4]

Accuracy 99-101% [4]

Experimental Protocol
1. Materials and Reagents:

Efavirenz and Tenofovir Disoproxil Fumarate (TDF) reference standards

HPLC grade acetonitrile and methanol

Ethyl acetate

Potassium dihydrogen phosphate

Orthophosphoric acid

Human plasma (drug-free)

2. Instrumentation and Chromatographic Conditions:

HPLC System: Alliance, Waters or equivalent with UV detector

Column: Waters X-Terra Shield, RP18 (50 x 4.6 mm, 3.5 µm)[1][3]
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Mobile Phase:

A: Phosphate buffer (pH 3.5, adjusted with orthophosphoric acid)

B: Acetonitrile

Gradient elution is employed.[1]

Flow Rate: 1.5 mL/min[1][3]

Detection Wavelength: 260 nm[1][3]

Injection Volume: 20 µL[1]

3. Preparation of Solutions:

Standard Stock Solution: Prepare a stock solution of Efavirenz (0.5 mg/mL) and TDF (1

mg/mL) in a diluent of methanol:water (50:50, v/v).[1]

Working Standard Solutions: Prepare working standards by spiking appropriate amounts of

the stock solution into drug-free plasma to achieve concentrations ranging from 1–300

µg/mL.[1]

4. Sample Preparation (Liquid-Liquid Extraction):

Transfer 250 µL of plasma sample into a centrifuge tube.

Add 100 µL of the internal standard (TDF) solution.[1]

Add 1 mL of ethyl acetate.[1]

Vortex the mixture for 1 minute.

Centrifuge at 10,000 RPM for 10 minutes at 4°C.[1]

Carefully transfer the organic supernatant to a clean tube.

Evaporate the organic phase to dryness under a gentle stream of nitrogen.
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Reconstitute the residue with 100 µL of the mobile phase.[1]

Inject 20 µL into the HPLC system.

Experimental Workflow Diagram
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Sample Preparation

HPLC Analysis

1. Plasma Sample (250 µL)

2. Add Internal Standard (100 µL)

3. Add Ethyl Acetate (1 mL)

4. Vortex (1 min)

5. Centrifuge (10,000 RPM, 4°C)

6. Transfer Supernatant

7. Evaporate to Dryness

8. Reconstitute in Mobile Phase (100 µL)

9. Inject (20 µL)

HPLC System
(RP-C18, UV 260 nm)

10. Data Acquisition & Quantification

Click to download full resolution via product page

Caption: Workflow for Efavirenz quantification by HPLC with UV detection.
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Method 2: Reversed-Phase HPLC with UV Detection
using Protein Precipitation
This protocol offers a simpler and faster sample preparation technique compared to liquid-liquid

extraction.

Quantitative Data Summary
Parameter Value Reference

Linearity Range 0.5–16.0 µg/mL

Retention Time (Efavirenz) Not specified

Recovery >97%

Precision (%RSD) 0.44-0.78%

Accuracy 92-110%

Experimental Protocol
1. Materials and Reagents:

Efavirenz reference standard

HPLC grade acetonitrile

Ammonium acetate

Glacial acetic acid

Human plasma (drug-free)

2. Instrumentation and Chromatographic Conditions:

HPLC System: HPLC with UV detector

Column: Phenomenex C18 (250 x 4.6 mm, 5 µm)
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Mobile Phase:

A: Acetonitrile:25mM Ammonium Acetate:Glacial Acetic Acid (90:10:0.1 v/v/v)

B: Acetonitrile:25mM Ammonium Acetate:Glacial Acetic Acid (10:90:0.1 v/v/v)

Isocratic elution with a ratio of 70:30 (A:B)[5]

Flow Rate: 1.0 mL/min[5]

Detection Wavelength: 254 nm

Injection Volume: 50 µL[5]

3. Preparation of Solutions:

Standard Stock Solution: Prepare a 100 µg/mL stock solution of Efavirenz in

water:acetonitrile (50:50, v/v).[5]

Working Standard Solutions: Prepare calibration standards by spiking drug-free plasma with

the stock solution to achieve concentrations of 0.5, 1.0, 2.0, 4.0, 8.0, and 16.0 µg/mL.

4. Sample Preparation (Protein Precipitation):

Pipette 500 µL of plasma sample into a centrifuge tube.[5]

Add 1 mL of ice-cold acetonitrile to precipitate proteins.[5]

Vortex for 10 seconds.

Centrifuge at 20,000 x g for 10 minutes.[5]

Transfer the supernatant to an autosampler vial.

Inject 50 µL into the HPLC system.

Logical Relationship Diagram
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Sample Preparation

HPLC Analysis

1. Plasma Sample (500 µL)

2. Add Acetonitrile (1 mL)

3. Vortex (10 sec)

4. Centrifuge (20,000 x g)

5. Collect Supernatant

6. Inject (50 µL)

HPLC System
(C18, UV 254 nm)

7. Quantification

Click to download full resolution via product page

Caption: Protein precipitation workflow for Efavirenz HPLC analysis.
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Method 3: Reversed-Phase HPLC-MS/MS with
Liquid-Liquid Extraction
This method provides high sensitivity and selectivity, making it suitable for studies requiring low

detection limits.

Quantitative Data Summary
Parameter Value Reference

Linearity Range 10.0–1,500 ng/mL [6][7]

Limit of Quantification (LOQ) 10.0 ng/mL [6][7]

Retention Time (Efavirenz) < 4 minutes [6][7]

Precision (%RSD)
Intra-day: 1.80–10.49%, Inter-

day: 4.72–10.28%
[6][7]

Accuracy 93.54–105.73% [6][7]

Experimental Protocol
1. Materials and Reagents:

Efavirenz and Hydrochlorothiazide (Internal Standard) reference standards

HPLC grade acetonitrile

Methyl-tert-butyl ether

Acetic acid

Rat plasma (or human plasma)

2. Instrumentation and Chromatographic Conditions:

HPLC System: HPLC coupled with a triple quadrupole mass spectrometer[6][7]

Column: ACE Phenyl C18[6][7]
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Mobile Phase:

A: 0.2% Acetic acid in water

B: Acetonitrile

Isocratic elution with 35:65 (A:B, v/v)[6][7]

Flow Rate: 1.0 mL/min[6][7]

Ionization Mode: Electrospray Ionization (ESI), Negative[6][7]

MRM Transitions:

Efavirenz: m/z 313.644 → 68.800[6][7]

Internal Standard: m/z 295.541 → 268.700[6][7]

3. Sample Preparation (Liquid-Liquid Extraction):

Use an appropriate volume of plasma sample.

Add the internal standard (Hydrochlorothiazide).

Perform liquid-liquid extraction using methyl-tert-butyl ether.[6][7]

Evaporate the organic layer and reconstitute the residue in the mobile phase.

Signaling Pathway Analogy for MS/MS Detection

Mass Spectrometry Detection

Quadrupole 1 (Precursor Selection) Quadrupole 2 (Fragmentation) Quadrupole 3 (Product Selection) Detector

Efavirenz Precursor Ion
(m/z 313.6) Collision-Induced Dissociation Efavirenz Product Ion

(m/z 68.8) Signal Detection
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Click to download full resolution via product page

Caption: Conceptual diagram of MRM detection for Efavirenz in MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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